3-(isobutylsulfonyl)-N-(4-methoxyphenyl)azetidine-1-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(2-methylpropylsulfonyl)azetidine-1-carboxamide
• InChI: InChI=1S/C15H22N2O4S/c1-11(2)10-22(19,20)14-8-17(9-14)15(18)16-12-4-6-13(21-3)7-5-12/h4-7,11,14H,8-10H2,1-3H3,(H,16,18)
• InChI Key: KIDCNCYDPDHJBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

3-(isobutylsulfonyl)-N-(4-methoxyphenyl)azetidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as ISA-247, and it belongs to the class of immunosuppressive drugs.

Scientific Research Applications

Pharmacological and Toxicological Research Applications

• Metabolism and Pharmacokinetics Studies : Compounds with complex structures, such as 3-(isobutylsulfonyl)-N-(4-methoxyphenyl)azetidine-1-carboxamide, often undergo detailed metabolism and pharmacokinetics studies. For instance, research on N-[3-fluoro-4-[2-(propylamino)ethoxy]phenyl]-4,5,6,7-tetrahydro-4-oxo-1H-indole-3-carboxamide, a potent subtype-selective partial agonist at the γ-aminobutyric acid type A receptor complex, elucidates its metabolism and disposition in humans, highlighting oxidative deamination and renal secretion pathways (Shaffer et al., 2008).

• Toxicology and Exposure Assessment : The compound's structural analogs, like acrylamide, have been the subject of toxicology and exposure assessment studies to understand their metabolism, hemoglobin adduct formation, and potential health risks. These studies involve evaluating the compound's metabolism via glycidamide and its excretion patterns, providing insights into human exposure and potential toxicological effects (Fennell et al., 2005).

• Drug Interaction and Pharmacodynamics : Understanding how similar compounds interact with other drugs and their pharmacodynamic effects is crucial. For example, studies on the pharmacological interaction between 3,4-Methylenedioxymethamphetamine (MDMA) and paroxetine provide insights into how such compounds could interact with the central nervous system, affecting physiological and psychological effects (Farré et al., 2007).

• Environmental and Food Safety : Research on environmental exposure to compounds like 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), explores the presence of chemical metabolites in food and the environment, assessing human exposure levels and potential health risks. This type of research can be relevant to understanding the environmental impact and safety of chemical compounds used in various industries (Silva et al., 2013).